(4-((2,4-Dimethylpiperazin-1-yl)methyl)piperidin-1-yl)(3-fluorophenyl)methanone

• IUPAC Name: [4-[(2,4-dimethylpiperazin-1-yl)methyl]piperidin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C19H28FN3O/c1-15-13-21(2)10-11-23(15)14-16-6-8-22(9-7-16)19(24)17-4-3-5-18(20)12-17/h3-5,12,15-16H,6-11,13-14H2,1-2H3
• InChI Key: VKKFNYZAFMGTJI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC2CCN(CC2)C(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H28FN3O
• Molecular Weight: 333.4 g/mol
• CAS No.: 1421450-23-8

Description

Piperidine and piperazine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Antiviral Applications

One study focused on the design and synthesis of β-carboline derivatives, exploring their potential as selective anti-HIV agents. Although the specific compound was not directly mentioned, analogs with structural similarities demonstrated significant inhibition against HIV strains, pointing towards a potential research direction for exploring antiviral capabilities of similar compounds (Ashok et al., 2015).

Diagnostic Imaging

Research into radiolabeled compounds for diagnostic imaging revealed the synthesis and evaluation of derivatives for potential use as SPECT tracers targeting the serotonin 5-HT2A receptor. These studies underscore the potential of structurally related compounds in diagnostic imaging, aiding in the visualization of specific neural receptors (Blanckaert et al., 2007).

Neuroprotective Effects

Several aryloxyethylamine derivatives were synthesized and assessed for their neuroprotective activities, highlighting the importance of structural components for mitigating cell death induced by glutamate in PC12 cells. This research suggests that compounds with similar structural features could have promising applications in protecting against neuronal damage (Zhong et al., 2020).

Antimicrobial Activity

A study on the synthesis and biological activity of triazole analogues of piperazine demonstrated that certain compounds possess significant antibacterial properties against various pathogenic bacteria, indicating that structurally related compounds could serve as leads for developing new antimicrobial agents (Nagaraj et al., 2018).

Analgesic Potential

Research on the 5-HT(1A) receptor agonist F 13640 explored its effects on alleviating mechanical allodynia in a rat model of trigeminal neuropathic pain, providing insight into how structurally similar compounds could be leveraged for their analgesic properties (Deseure et al., 2002).

Antiproliferative and Structure-Activity Relationships

A novel heterocycle was synthesized and evaluated for its antiproliferative activity, with structural characterization and analysis suggesting the potential for similar compounds in cancer research (Prasad et al., 2018).

Mechanism of Action

While specific information on the mechanism of action for (4-((2,4-Dimethylpiperazin-1-yl)methyl)piperidin-1-yl)(3-fluorophenyl)methanone is not available, piperidine derivatives are known to be involved in a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Future Directions

The development of new piperidine derivatives is an active area of research due to their wide range of biological activities. Future directions may include the synthesis of new derivatives and the exploration of their potential therapeutic applications.